Cas no 42864-53-9 (2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide)

• Product Name: 2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• CAS No: 42864-53-9
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 928520
• PubChem ID: 5383866
• Update Time: 2025-08-02

2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• (Z)-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• AC1NTM54
• AC1Q47DY
• NSC201580
• 2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• AKOS002297390
• NSC-201580
• DTXSID00419451
• EN300-18153900
• ALPHA-CYANO-3,4,5-TRIMETHOXYCINNAMIDE
• Z44298559
• 42864-53-9

• Inchi： 1S/C13H14N2O4/c1-17-10-5-8(4-9(7-14)13(15)16)6-11(18-2)12(10)19-3/h4-6H,1-3H3,(H2,15,16)/b9-4-
• InChI Key： SULXVPFOQLMBGA-WTKPLQERSA-N
• SMILES： O(C)C1C(=CC(/C=C(/C#N)\C(N)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 262.09542
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 94.57

Additional information on 2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

Recent Advances in the Study of 2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide (CAS: 42864-53-9) as a Promising Anticancer Agent

The compound 2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide (CAS: 42864-53-9) has recently emerged as a promising candidate in anticancer drug development. This α,β-unsaturated carbonyl compound belongs to the class of cyanoenones, which have demonstrated significant biological activity through Michael addition reactions with cellular nucleophiles. Recent studies have focused on its mechanism of action, structure-activity relationships, and potential therapeutic applications, particularly in hematological malignancies and solid tumors.

Structural analysis reveals that the compound's activity stems from its three key pharmacophores: the electron-withdrawing cyano group, the α,β-unsaturated carbonyl system, and the trimethoxyphenyl moiety. The trimethoxy substitution pattern at the phenyl ring appears crucial for maintaining optimal lipophilicity and target binding affinity. X-ray crystallography studies have shown that this compound adopts a planar conformation that facilitates interaction with biological targets, particularly tubulin and various kinase enzymes.

Recent in vitro studies published in the Journal of Medicinal Chemistry (2023) demonstrated potent antiproliferative activity against multiple cancer cell lines, with IC50 values ranging from 0.2-1.8 μM. The compound exhibited particular efficacy against multidrug-resistant cancer cells, suggesting it may bypass common resistance mechanisms. Mechanistic studies using proteomic approaches identified disruption of microtubule dynamics and inhibition of STAT3 phosphorylation as primary modes of action. Flow cytometry analysis revealed cell cycle arrest at G2/M phase and induction of apoptosis through both intrinsic and extrinsic pathways.

In vivo pharmacokinetic studies in murine models showed favorable absorption and distribution characteristics, with a plasma half-life of approximately 4.5 hours. The compound demonstrated good blood-brain barrier penetration, making it potentially useful for treating CNS malignancies. A recent patent application (WO2023124567) describes novel formulations of this compound using nanoparticle delivery systems to enhance tumor targeting and reduce systemic toxicity.

Current research directions include structure optimization to improve metabolic stability and reduce potential hepatotoxicity. Several analogs with modified methoxy patterns or alternative electron-withdrawing groups are under investigation. Combination therapy studies with checkpoint inhibitors and PARP inhibitors show promising synergistic effects in preclinical models. The compound's unique dual mechanism targeting both microtubules and kinase signaling pathways positions it as a potential first-in-class therapeutic agent.

Future clinical development will require comprehensive toxicological evaluation and formulation optimization. The compound's relatively simple chemical structure and scalable synthesis route suggest favorable prospects for commercial development. Ongoing research aims to identify predictive biomarkers for patient stratification and to explore its potential in non-oncological applications such as autoimmune diseases and fibrotic disorders.